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Compound of Interest

Compound Name: 6-Chloro-2,4-difluoroiodobenzene

CAS No.: 1242339-98-5

Cat. No.: B597750 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the chemical compound 6-Chloro-2,4-
difluoroiodobenzene. It delves into its core physicochemical properties, strategic importance

in synthesis, analytical verification methods, and safe handling protocols.

Introduction: The Strategic Utility of a
Polyhalogenated Benzene
6-Chloro-2,4-difluoroiodobenzene is a polysubstituted aromatic compound of significant

interest in medicinal chemistry and materials science. Its structure, featuring three different

halogen atoms (Fluorine, Chlorine, and Iodine) on a benzene ring, provides a versatile scaffold

for complex organic synthesis. The distinct reactivity of each halogen allows for selective,

stepwise functionalization, making it a valuable building block for creating novel pharmaceutical

intermediates and complex molecules. The presence of fluorine, in particular, is a well-

established strategy in drug design to enhance metabolic stability and bioavailability.[1] This

guide provides an in-depth analysis of its fundamental properties and practical applications.

Section 1: Core Chemical and Physical Properties
A precise understanding of a compound's properties is foundational to its application. 6-
Chloro-2,4-difluoroiodobenzene is identified by the CAS number 1242339-98-5.[2] Its key

quantitative data are summarized below.
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Property Value Reference

Molecular Formula C₆H₂ClF₂I [2]

Molecular Weight 274.43 g/mol [2]

Purity (Typical) ≥97% [2]

LogP (Calculated) 3.2228 [2]

Topological Polar Surface Area

(TPSA)
0 Å² [2]

These properties indicate a non-polar, hydrophobic molecule with a significant molecular

weight, primarily due to the iodine atom. The LogP value suggests good lipid solubility, a factor

that can influence pharmacokinetic properties in drug candidates.

Section 2: Role in Pharmaceutical Synthesis and
Drug Discovery
The strategic placement of chloro, fluoro, and iodo groups on the benzene ring makes this

compound a highly versatile synthetic intermediate. The carbon-iodine bond is the most labile

and is preferentially targeted in cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck

couplings), allowing for the introduction of complex carbon-based fragments. The other halogen

sites can be functionalized in subsequent steps.

The inclusion of halogen atoms, particularly chlorine and fluorine, is a cornerstone of modern

drug discovery.[3]

Fluorine: The two fluorine atoms enhance metabolic stability by strengthening adjacent C-H

bonds against enzymatic oxidation. They can also modulate the acidity/basicity of nearby

functional groups and improve binding affinity through favorable electrostatic interactions.[1]

Chlorine: The chlorine atom serves as another potential reaction site but also contributes to

the overall electronic properties and lipophilicity of the molecule. Its role in approved

pharmaceuticals is extensive, contributing to treatments for a wide range of diseases.[4][5][6]
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This multi-faceted reactivity allows chemists to design and execute complex synthetic

pathways, building molecular architectures that would be difficult to achieve otherwise.

Section 3: Quality Control: A Protocol for Identity
and Purity Verification
Ensuring the identity and purity of starting materials is a non-negotiable aspect of scientific

research and drug development. A self-validating protocol for the analysis of 6-Chloro-2,4-
difluoroiodobenzene typically involves Gas Chromatography-Mass Spectrometry (GC-MS).

This technique confirms the molecular weight and provides a fragmentation pattern unique to

the compound's structure.

Step-by-Step GC-MS Analysis Protocol
Sample Preparation:

Accurately weigh approximately 1-2 mg of the 6-Chloro-2,4-difluoroiodobenzene
standard.

Dissolve the sample in 1 mL of a high-purity volatile solvent (e.g., Dichloromethane or

Ethyl Acetate) in a 1.5 mL autosampler vial.

Vortex the vial until the sample is completely dissolved. This concentration (1-2 mg/mL) is

a typical starting point for GC-MS analysis of small molecules.

Instrumentation and Conditions:

Gas Chromatograph: Utilize a system equipped with a capillary column suitable for

separating halogenated aromatic compounds, such as an Rtx-624 or equivalent.[7]

Injection: Inject 1 µL of the prepared sample into the GC inlet, typically set to a

temperature of 250°C, using a split mode to prevent column overloading.

Oven Program:

Initial Temperature: 60°C, hold for 2 minutes.
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Ramp: Increase temperature at a rate of 10°C/minute to 280°C.

Final Hold: Hold at 280°C for 5 minutes.

Causality: This temperature program ensures that lower-boiling impurities elute first,

followed by the target compound, providing good chromatographic separation.

Mass Spectrometer:

Interface Temperature: 280°C.

Ionization Mode: Electron Ionization (EI) at 70 eV. This is the standard energy for

creating reproducible fragmentation patterns.

Scan Range: 40-400 m/z (mass-to-charge ratio). This range is chosen to be wide

enough to detect the molecular ion (m/z 274) and key fragment ions.

Data Analysis and Validation:

Retention Time: The primary peak should elute at a consistent retention time under the

specified conditions.

Mass Spectrum:

Confirm the presence of the molecular ion peak [M]+ at approximately m/z 274.

Analyze the isotopic pattern. The presence of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio) will

result in a characteristic [M+2]+ peak with about one-third the intensity of the molecular

ion peak.

Examine the fragmentation pattern for characteristic losses (e.g., loss of iodine,

chlorine).

Purity Assessment: Calculate the purity by integrating the area of the main peak and

expressing it as a percentage of the total integrated area of all peaks in the

chromatogram. A purity of ≥97% is expected.[2]
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This GC-MS protocol provides a robust, self-validating system to confirm both the identity and

purity of 6-Chloro-2,4-difluoroiodobenzene before its use in sensitive downstream

applications.[8][9]

1. Sample Preparation 2. GC-MS Analysis 3. Data Interpretation

Weigh ~1-2 mg of
6-Chloro-2,4-difluoroiodobenzene

Dissolve in 1 mL
Dichloromethane Vortex to Homogenize Inject 1 µL into GC Separation on

Capillary Column
Ionization (70 eV)
& Mass Detection Verify Retention Time Confirm Molecular Ion (m/z 274)

& Isotopic Pattern
Calculate Purity

(≥97%)

Click to download full resolution via product page

GC-MS workflow for identity and purity verification.

Section 4: Safety, Handling, and Storage
Proper handling of halogenated organic compounds is crucial for laboratory safety. 6-Chloro-
2,4-difluoroiodobenzene is classified as an irritant.

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[10][11]

Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), chemical safety

goggles, and a lab coat.[10][11]
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Handling: Avoid breathing dust, fumes, gas, mist, or vapors. Wash hands thoroughly after

handling.[10][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][10]

Recommended storage temperature is often 2-8°C.[2][11] Some related compounds are

noted to be light-sensitive, so storage in a dark place is advisable.[11][13]

Conclusion
6-Chloro-2,4-difluoroiodobenzene, with a molecular weight of 274.43 g/mol , is more than a

simple chemical entity; it is a strategic tool for chemists in drug discovery and materials

science.[2] Its polyhalogenated structure offers a platform for selective, controlled synthesis,

enabling the creation of complex and novel molecules. Understanding its physicochemical

properties, implementing robust analytical controls like GC-MS, and adhering to strict safety

protocols are essential for leveraging its full potential in advancing scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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